Cas no 896314-11-7 (N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 896314-11-7
• MF: C₁₈H₁₉FN₂O₅S
• MW: 394.417267084122
• CID: 5889502
• PubChem ID: 16829597
• Update Time: 2025-10-09

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-2,5-dimethoxybenzenesulfonamide
• AKOS024658702
• N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-2,5-dimethoxybenzene-1-sulfonamide
• CHEMBL1397421
• SR-01000021560
• N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2,5-dimethoxybenzenesulfonamide
• 896314-11-7
• F2541-0166
• SR-01000021560-1
• SMR000808651
• HMS3011L07
• MLS001235077
• N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C18H19FN2O5S/c1-25-15-6-7-16(26-2)17(10-15)27(23,24)20-13-9-18(22)21(11-13)14-5-3-4-12(19)8-14/h3-8,10,13,20H,9,11H2,1-2H3
• InChI Key： ZOXIJTDLCAJYJD-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC(=O)N(C3=CC=CC(F)=C3)C2)(=O)=O)=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 394.09987105g/mol
• Monoisotopic Mass: 394.09987105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.3Ų

Additional information on N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide

N-1-(3-Fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 896314-11-7): A Comprehensive Overview

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 896314-11-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a fluorinated phenyl group, a pyrrolidinone ring, and a dimethoxybenzene moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The structure of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide is characterized by its intricate arrangement of functional groups. The fluorinated phenyl group enhances the compound's lipophilicity and metabolic stability, which are crucial for drug efficacy and pharmacokinetics. The pyrrolidinone ring provides rigidity and conformational stability, while the dimethoxybenzene moiety contributes to the compound's overall hydrophobicity and binding affinity to target proteins. These structural features collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have focused on the biological activity of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and chronic obstructive pulmonary disease (COPD). Additionally, preliminary studies have indicated that the compound may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

In terms of pharmacokinetics, N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the fluorinated phenyl group enhances its lipophilicity, facilitating better absorption through biological membranes. The compound's metabolic stability ensures that it remains active in the body for an extended period, which is essential for maintaining therapeutic levels over time. Furthermore, its low toxicity profile makes it a safe candidate for long-term use.

The mechanism of action of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to inhibit pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). By reducing the production of these cytokines, the compound can alleviate inflammation and associated symptoms. Additionally, it may act as an antioxidant by scavenging free radicals and reducing oxidative stress in cells.

Several clinical trials are currently underway to evaluate the safety and efficacy of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide in various therapeutic settings. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for further clinical investigations to explore its potential in treating specific conditions such as inflammatory bowel disease (IBD) and multiple sclerosis (MS).

From a synthetic chemistry perspective, N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzene-1-sulfonamide can be synthesized through a multi-step process involving several key reactions. The synthesis typically begins with the formation of the pyrrolidinone ring followed by the introduction of the fluorinated phenyl group and dimethoxybenzene moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the yield and purity of the final product.

In conclusion, N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2,5-dimethoxybenzeneon>-sulfonamide (CAS No. 896314on>-on-) represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its potential as a valuable therapeutic agent in various medical fields.